Cas no 2025967-49-9 (3-ethyl-1-(methoxymethyl)cyclopentane-1-carbaldehyde)

• Product Name: 3-ethyl-1-(methoxymethyl)cyclopentane-1-carbaldehyde
• CAS No: 2025967-49-9
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• CID: 5796185
• PubChem ID: 165573773
• Update Time: 2025-10-30

3-ethyl-1-(methoxymethyl)cyclopentane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-1-(methoxymethyl)cyclopentane-1-carbaldehyde
• 2025967-49-9
• EN300-1620866

• Inchi： 1S/C10H18O2/c1-3-9-4-5-10(6-9,7-11)8-12-2/h7,9H,3-6,8H2,1-2H3
• InChI Key： DTOPWVHLSXNSDV-UHFFFAOYSA-N
• SMILES： O(C)CC1(C=O)CCC(CC)C1

Computed Properties

• Exact Mass: 170.130679813g/mol
• Monoisotopic Mass: 170.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 26.3Ų

Additional information on 3-ethyl-1-(methoxymethyl)cyclopentane-1-carbaldehyde

Introduction to 3-ethyl-1-(methoxymethyl)cyclopentane-1-carbaldehyde (CAS No: 2025967-49-9)

3-ethyl-1-(methoxymethyl)cyclopentane-1-carbaldehyde, identified by its CAS number 2025967-49-9, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and synthetic organic chemistry. This compound belongs to the class of aldehydes, characterized by the presence of a formyl group (-CHO) attached to a cyclopentane ring. The structural features of this molecule, including the ethyl substituent at the 3-position and the methoxymethyl group at the 1-position, contribute to its unique chemical properties and potential applications in drug discovery and material science.

The synthesis and application of such complex organic molecules are critical in modern pharmaceutical research. The cyclopentane core is a common motif in biologically active compounds due to its ability to mimic the conformational flexibility of natural products. The introduction of functional groups like the aldehyde and ether moieties enhances the reactivity and diversity of this scaffold, making it a valuable intermediate in the construction of more intricate molecules.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential therapeutic benefits. The 3-ethyl-1-(methoxymethyl)cyclopentane-1-carbaldehyde structure aligns well with this trend, as it combines elements that are known to improve pharmacokinetic properties and target specificity. For instance, the presence of an aldehyde group allows for further derivatization through condensation reactions, while the methoxymethyl group can serve as a protecting group or be converted into other functional moieties as needed.

One of the most promising applications of this compound is in the field of enzyme inhibition. Aldehydes are well-known for their ability to interact with nucleophilic residues in enzymes, often leading to covalent binding and inhibition. The cyclopentane ring provides a rigid yet flexible scaffold that can be optimized for binding affinity. Recent studies have demonstrated that derivatives of cyclopentanone aldehydes exhibit inhibitory activity against various enzymes involved in metabolic pathways, making them attractive candidates for drug development.

The ethoxy methyl group in 3-ethyl-1-(methoxymethyl)cyclopentane-1-carbaldehyde is particularly noteworthy, as it can be easily modified to introduce additional functionality. For example, hydrolysis of the ether bond can yield an alcohol, which can then be further functionalized via oxidation or reduction reactions. This versatility makes the compound a valuable tool in synthetic chemistry, allowing researchers to explore a wide range of molecular architectures.

Another area where this compound shows promise is in materials science. The rigid cyclopentane ring can contribute to the stability and solubility of polymers or other materials when incorporated into their structure. Additionally, the aldehyde group can participate in cross-linking reactions, enabling the formation of complex networks with tailored properties. These applications highlight the broad utility of 3-ethyl-1-(methoxymethyl)cyclopentane-1-carbaldehyde beyond traditional pharmaceuticals.

The synthesis of this compound typically involves multi-step organic transformations, starting from readily available precursors. Common methods include Grignard reactions for introducing the ethyl group and nucleophilic substitution for installing the methoxymethyl moiety. The choice of synthetic route depends on factors such as yield, purity, and scalability, which are all critical considerations in industrial applications.

In conclusion, 3-ethyl-1-(methoxymethyl)cyclopentane-1-carbaldehyde (CAS No: 2025967-49-9) is a versatile organic compound with significant potential in both pharmaceutical and materials science applications. Its unique structural features make it an attractive scaffold for drug discovery, while its reactivity allows for further functionalization and optimization. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in modern chemistry.